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Compound of Interest

Compound Name: 1-Bromo-2-methyloctane

CAS No.: 127839-46-7

Cat. No.: B150990

Get Quote

Executive Safety Summary
Immediate Action Required: 1-Bromo-2-methyloctane is a halogenated alkyl bromide.[1][2][3]

Unlike standard organic solvents (e.g., acetone, hexane), it possesses a density greater than

water and contains bromine atoms that generate corrosive hydrogen bromide (HBr) gas upon

combustion.[1][4][5]

Strict Prohibition: NEVER dispose of this chemical down the drain.[1][2][3][6] It will sink to the

bottom of p-traps, degrade plumbing seals, and persist in the water table.[1][4]

Primary Disposal Stream:Halogenated Solvent Waste.[1][2][3]

Flash Point Classification: Treat as Combustible Liquid (Class IIIA) for storage and transport.

[1][2][3][5]

Technical Identity & Physical Properties
Effective disposal requires understanding the physical behavior of the compound in the waste

stream.[2][3][5] 1-Bromo-2-methyloctane is a branched C9 alkyl halide.[1][2][4][3][5]
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Property Data Operational Implication

CAS Number 127839-46-7 (Isomer specific)
Use for waste manifesting.[1]

[2][3][5]

Physical State
Liquid (Colorless to Pale

Yellow)

Requires liquid-tight HDPE or

glass containment.[1][2][3][5]

Density
> 1.0 g/mL (Estimated ~1.1

g/mL)

Sinks in water. Forms the

bottom layer in aqueous

mixtures.[1][2][3][5]

Solubility Immiscible in water

Will not dilute in aqueous

waste streams; requires

organic solvent stream.[1][2][3]

Flash Point
> 60°C (Estimated based on

C8 homologs)

Combustible. Keep away from

oxidizers and high heat.[1][2]

[3][5]

Boiling Point ~200°C (Estimated)

Low volatility compared to

lower alkyl halides, but vapors

can still accumulate.[1][2][4][3]

[5]

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Critical Step)
The most common error in laboratory waste management is mixing halogenated and non-

halogenated solvents.[1][3][5]

Rule: If the waste contains >1% 1-Bromo-2-methyloctane, the entire container must be

classified as Halogenated Waste.[1][2][4][3]

Reasoning: Non-halogenated waste is often used as fuel blending for cement kilns.[1][2][3]

Halogenated waste requires specialized incinerators with acid gas scrubbers to neutralize

HBr and Br₂ emissions.[2][3][5] Contaminating a non-halogenated stream with this

compound can shut down a facility's incinerator or violate their EPA permit.[2][3]
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Phase 2: Packaging & Containment
Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers.[1][2]

[3][5]

Avoid: Standard metal cans (unless lined), as alkyl bromides can hydrolyze slightly over

time to form HBr, which corrodes metal.[1][4][3][5]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1][2][3]

Closure: Ensure caps are screw-top and solvent-resistant (polypropylene/Teflon lined).[1][2]

[3][5]

Phase 3: Labeling & Manifesting
Affix a hazardous waste label immediately upon the first addition of waste.[1][2][3][6]

Chemical Name: Write out "1-Bromo-2-methyloctane" fully. Do not use abbreviations like

"Alkyl Bromide."

Hazard Checkboxes: Mark Toxic and Combustible/Flammable.[1][2][3]

Constituents: If part of a reaction mixture, list all solvents (e.g., "1-Bromo-2-methyloctane
(5%), Dichloromethane (95%)").

Phase 4: Spill Response (Small Scale < 500mL)
Evacuate & Ventilate: Remove ignition sources.

PPE: Nitrile gloves (double gloved recommended for alkyl halides), splash goggles, lab coat.

[1][4][3][5][7]

Absorb: Do not use paper towels alone (evaporation risk).[1][2][3] Use vermiculite,

diatomaceous earth, or activated carbon pads.[1][2][4][3]

Collect: Scoop absorbed material into a wide-mouth jar, seal, and label as "Solid Debris with

Halogenated Solvents."
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Visual Disposal Workflow
The following diagram outlines the decision logic for disposing of 1-Bromo-2-methyloctane to

ensure regulatory compliance.
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Figure 1: Decision logic for the segregation and packaging of 1-Bromo-2-methyloctane waste

streams.

Scientific Rationale: Why This Protocol Matters
1. The Incineration Chemistry (Mechanism of Regulation) Standard hydrocarbon waste is

incinerated to generate heat (fuel blending).[1][3][5] However, alkyl bromides undergo the

following combustion reaction: ngcontent-ng-c567981813="" _nghost-ng-c1980439775=""

class="display ng-star-inserted">

The generation of Hydrogen Bromide (HBr) gas is the critical concern.[1][3][5] HBr is highly
corrosive to incinerator linings and is a regulated air pollutant.[3][5] By segregating this into the
"Halogenated" stream, waste handlers ensure it is routed to an incinerator equipped with a
caustic scrubber (usually NaOH spray) that neutralizes the acid gas:

[1][4][5]

2. Density-Driven Plumbing Hazards Because 1-Bromo-2-methyloctane is denser than water

($ \rho > 1.0 $), if poured down a sink, it will not flush away.[1][2][4][3][5] It settles in the "U"

bend (p-trap) of the pipe.[1][2][3] Over time, it acts as a solvent reservoir, slowly dissolving PVC

glues or rubber gaskets, leading to leaks and releasing toxic vapors back into the lab via the

drain.[4][3][5]

Chemical Compatibility Matrix
Store and dispose of 1-Bromo-2-methyloctane separate from the following incompatible

classes to prevent fire or toxic gas evolution.
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Incompatible Class Potential Reaction Corrective Action

Strong Oxidizers (e.g., Nitric

Acid, Peroxides)

Exothermic reaction; potential

ignition.[1][2][4][3][5]

Neutralize oxidizers before

mixing, or use separate waste

containers.[4][3]

Strong Bases (e.g., NaOH,

KOH)

Dehydrohalogenation

(Elimination reaction) forming

alkenes and heat.[1][4][3][5]

Keep streams separate.

Alkali Metals (e.g., Sodium,

Lithium)

Wurtz coupling reaction

(Violent/Explosive).[1][4][3][5]

CRITICAL: Never mix

halogenated waste with active

metals.[1][2][3]

Aluminum/Magnesium Powder

Formation of Grignard-type

reagents or pyrophoric

reaction.[1][2][3]

Segregate metals into solid

waste.[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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